Cas no 94136-01-3 (8-Quinolinol,5-(2-bromoethyl)-)

8-Quinolinol,5-(2-bromoethyl)- structure
94136-01-3 structure
Product name:8-Quinolinol,5-(2-bromoethyl)-
CAS No:94136-01-3
MF:C11H10BrNO
MW:252.10720205307
CID:810021
PubChem ID:3023742

8-Quinolinol,5-(2-bromoethyl)- Chemical and Physical Properties

Names and Identifiers

    • 8-Quinolinol,5-(2-bromoethyl)-
    • 5-(2-bromoethyl)quinolin-8-ol
    • NS00040150
    • DTXSID50240777
    • SCHEMBL10839031
    • 94136-01-3
    • EINECS 302-974-5
    • Inchi: InChI=1S/C11H10BrNO/c12-6-5-8-3-4-10(14)11-9(8)2-1-7-13-11/h1-4,7,14H,5-6H2
    • InChI Key: QJLCMWNBAWWWHS-UHFFFAOYSA-N
    • SMILES: C1=CC2=C(C=CC(=C2N=C1)O)CCBr

Computed Properties

  • Exact Mass: 250.994577
  • Monoisotopic Mass: 250.994577
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 188
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 33.1

Experimental Properties

  • Density: 1.563
  • Boiling Point: 398.1°Cat760mmHg
  • Flash Point: 194.5°C
  • Refractive Index: 1.686

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